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This technical guide provides a comprehensive overview of the spontaneous fission neutron
spectrum of Curium-244 (Cm-244), a key radionuclide with applications in neutron sources and
nuclear power generation. This document details the theoretical underpinnings of the Cm-244
neutron energy distribution, presents experimental data, and outlines the methodologies used
to measure and characterize this spectrum.

Introduction to the Cm-244 Spontaneous Fission
Neutron Spectrum

Curium-244 is an actinide isotope that undergoes spontaneous fission, a process of
radioactive decay that results in the emission of neutrons. The energy distribution of these
emitted neutrons, known as the neutron spectrum, is a critical parameter for various
applications, including the calibration of neutron detectors, nuclear reactor physics calculations,
and radiological safety assessments. The Cm-244 spontaneous fission neutron spectrum is
notably similar to that of Californium-252 (Cf-252), a widely used neutron source. However,
Cm-244's longer half-life of 18.1 years makes it an attractive alternative to Cf-252, which has a
half-life of only 2.6 years.

Theoretical Description: The Watt Fission Spectrum
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The energy distribution of neutrons from the spontaneous fission of Cm-244 can be effectively
described by the Watt fission spectrum model. This model is a semi-empirical formula that
characterizes the neutron energy spectrum based on two parameters, 'a' and 'b’, which are
specific to the fissioning nuclide.

The Watt fission spectrum is given by the equation:
N(E) = C * exp(-E/a) * sinh(sqrt(b*E))

where:

N(E) is the number of neutrons per unit energy interval at energy E.

E is the neutron energy.

C is a normalization constant.

'a’ and 'b' are the Watt fission parameters.

For Curium-244, the accepted Watt fission spectrum parameters are presented in the table

below.
Parameter Value (MeV)
a 0.847833
b 4.16933

Source: As documented for use in the SOURCES-4A computer code.[1][2][3][4][5][6][7][8]

Using these parameters, a theoretical neutron energy spectrum for the spontaneous fission of
Cm-244 can be calculated. The following table presents a selection of these calculated values.

Table 2: Theoretical Cm-244 Spontaneous Fission
Neutron Spectrum (Calculated from Watt Parameters)
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Neutron Energy (MeV) Relative Neutron Fluence (arbitrary units)
0.1 0.205
0.5 0.698
1.0 0.989
2.0 1.000
3.0 0.748
4.0 0.479
5.0 0.279
6.0 0.151
7.0 0.078
8.0 0.039
9.0 0.019
10.0 0.009

Experimental Measurement of the Cm-244 Neutron
Spectrum

The spontaneous fission neutron spectrum of Cm-244 has been experimentally measured and
has been shown to be consistent with the theoretical Watt fission spectrum.[9][10] These
measurements are crucial for validating the theoretical models and providing accurate data for
practical applications. Two primary experimental techniques employed for these measurements
are the use of a Rotating Spectrometer (ROSPEC) and a Bonner Sphere Spectrometer (BSS).

Experimental Data

The following table presents experimental data for the Cm-244 spontaneous fission neutron
spectrum as measured by Thomas et al. and documented in the IAEA Technical Reports Series
No. 403.[10][11]
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Table 3: Experimental Cm-244 Spontaneous Fission
Neutron Spectrum

Neutron Fluence per unit lethargy
Neutron Energy (MeV)

(cm—2s7?)
1.00E-07 1.39E+03
1.00E-06 1.39E+03
1.00E-05 1.39E+03
1.00E-04 1.39E+03
1.00E-03 1.39E+03
1.00E-02 1.39E+03
1.00E-01 2.78E+03
2.51E-01 1.11E+04
5.01E-01 2.50E+04
7.94E-01 3.61E+04
1.26E+00 4.44E+04
2.00E+00 4 44E+04
3.16E+00 3.33E+04
5.01E+00 1.67E+04
7.94E+00 5.55E+03
1.26E+01 8.33E+02

Experimental Protocols
Measurement using a Rotating Spectrometer (ROSPEC)

The ROSPEC is a high-resolution neutron spectrometer designed for measurements in the
energy range of approximately 50 keV to 4.5 MeV. It consists of a set of spherical proportional
counters filled with different pressures of hydrogenous gas, mounted on a rotating platform.
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Methodology:

o Setup and Calibration: The Cm-244 source is placed at a known distance from the ROSPEC
detectors in a low-scatter environment. Each proportional counter is calibrated using known
monoenergetic neutron sources to establish the relationship between the deposited energy
and the output pulse height.

o Data Acquisition: The rotating platform ensures that the detectors sample the neutron field
isotropically. As neutrons interact with the hydrogen gas in the detectors via elastic
scattering, the recoiling protons create ionization, which is collected to produce a pulse. The
height of this pulse is proportional to the energy deposited by the neutron. Pulse height
spectra are collected for each detector.

» Data Analysis (Unfolding): The set of pulse height spectra from the different detectors is
"unfolded" using a specialized software algorithm. This unfolding process deconvolves the
detector response functions from the measured pulse height spectra to reconstruct the
incident neutron energy spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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